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Compound of Interest

Compound Name: HODHBt

Cat. No.: B1673326

A Note on HODHB: Initial searches for "HODHBt" identified a compound named 3-hydroxy-
1,2,3-benzotriazin-4(3H)-one, also known as HOOBL. This less common reagent has been
studied as a latency-reversing agent in HIV research by enhancing interleukin-15 (IL-15)
mediated STAT activation. Due to the specificity of this application and the commonality of
"HOBLt" as a peptide coupling reagent, this document will focus on 1-Hydroxybenzotriazole
(HOBY), as it is the likely intended subject of inquiry for a broader research audience.

Introduction to 1-Hydroxybenzotriazole (HOBt)

1-Hydroxybenzotriazole (HOBY) is a widely used additive in peptide synthesis and other amide
bond formation reactions. It is employed to suppress racemization and improve the efficiency of
coupling reactions, particularly when carbodiimides such as N,N'-dicyclohexylcarbodiimide
(DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are used as activating
agents. HOBt reacts with the activated carboxylic acid to form an active ester intermediate,
which is less prone to side reactions and racemization.

Physicochemical Properties and Solubility

HOBLt is commercially available in both anhydrous and hydrated forms. The anhydrous form is
known to be explosive and is sensitive to heat, friction, and shock. The hydrated form, typically
containing around 12% water, is significantly safer to handle and is therefore more commonly
used.

Table 1: Physicochemical Properties of HOBt
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Property

Value

Chemical Name

1-Hydroxybenzotriazole

Synonyms

HOBTt, N-Hydroxybenzotriazole, Benzotriazol-1-

ol

CAS Number

2592-95-2 (anhydrous), 123333-53-9 (hydrate)

Molecular Formula

CeHsNsO

135.13 g/mol (anhydrous), 153.14 g/mol

Molecular Weight

(monohydrate)
Appearance White to light yellow crystalline powder
Melting Point 155-159 °C (decomposes)

Table 2: Solubility of HOBt

Solvent Solubility Temperature (°C)
N,N-Dimethylformamide (DMF)  High 25
Dimethyl sulfoxide (DMSO) >6.76 mg/mL[1] 25
Ethanol (EtOH) =>22.4 mg/mL (with ultrasonic) -
[1]
Methanol Slightly soluble 25
Water 4.201 g/L[?] 29
Dichloromethane (DCM) Soluble[3] 25
Tetrahydrofuran (THF) Soluble 25
Acetonitrile Poor 25

Storage and Handling

Storage:
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Store HOBLt hydrate in a cool, dry, and well-ventilated area.[4][5]

Keep the container tightly closed to prevent dehydration, as the anhydrous form is explosive.

[4]15]

Store away from sources of heat, sparks, and open flames.[4][5]

It is recommended to store at room temperature.[3]
Handling:
e Handle in a well-ventilated area to avoid dust formation.[6]

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[4][6]

e Avoid breathing dust. If ventilation is inadequate, use a respiratory protective device with a
particle filter.

o Take precautionary measures against static discharge.[7]

e Anhydrous HOBLt is a known explosive and should be handled with extreme caution.[8][9][10]
The use of the hydrated form is strongly recommended for safety.

Experimental Protocols
Preparation of HOBt Stock Solution

For many applications, particularly in automated peptide synthesis, a stock solution of HOBt in
a suitable solvent is required.

Materials:
e 1-Hydroxybenzotriazole (HOBt) hydrate
e N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

e Volumetric flask
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e Magnetic stirrer and stir bar

Procedure:

Weigh the desired amount of HOBt hydrate.
o Transfer the HOBt hydrate to a volumetric flask.

e Add a portion of the solvent (e.g., DMF) to the flask and swirl to dissolve the solid. A
magnetic stirrer can be used to aid dissolution.

e Once the HOBLt is completely dissolved, add the solvent to the final volume mark.

» Store the solution in a tightly sealed container, protected from light. While solutions in DMF
can be stable for several weeks when stored properly, freshly prepared solutions are
recommended for critical applications.[11]

Protocol for EDC/HOBt Mediated Amide Coupling

This protocol describes a general procedure for the coupling of a carboxylic acid and an amine
in solution phase using EDC and HOBt.

Materials:

e Carboxylic acid

e Amine

e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCI)

e 1-Hydroxybenzotriazole (HOBt) hydrate

* N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

» Diisopropylethylamine (DIPEA) or other suitable non-nucleophilic base (if the amine is a salt)
e Magnetic stirrer and stir bar

e Reaction vessel (e.g., round-bottom flask)
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Inert atmosphere (e.g., nitrogen or argon) is recommended

Procedure:

Dissolve the carboxylic acid (1 equivalent) and HOBt (1.0-1.2 equivalents) in an appropriate
solvent (e.g., DMF or DCM) in a reaction vessel.[12]

If the amine is provided as a salt (e.g., hydrochloride), add the amine (1 equivalent) and a
non-nucleophilic base such as DIPEA (1-2 equivalents) to the reaction mixture.

Cool the reaction mixture to O °C in an ice bath.
Add EDC-HCI (1.0-1.2 equivalents) to the stirred solution.

Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the
reaction can be monitored by an appropriate technique (e.g., TLC, LC-MS).

Upon completion, the reaction mixture is typically worked up by washing with water or a
dilute aqueous acid and/or base to remove excess reagents and byproducts. The water-
soluble byproducts of EDC and HOBt facilitate purification.[3]

The desired amide product is then isolated by extraction and purified by crystallization or
chromatography.

Visualizations
Workflow for EDC/HOBt Mediated Amide Coupling
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Caption: Workflow of EDC/HOBt mediated amide bond formation.

Signaling Pathway Context for HODHBt

While the main focus is on HOBLt, for completeness, the signaling pathway context for the
similarly named HODHB} is provided below. HODHBt has been shown to enhance Interleukin-
15 (IL-15) signaling, which plays a crucial role in the activation of immune cells.
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Caption: HODHBt enhances IL-15 signaling via STAT5 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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